Dysprosium trihydride

• IUPAC Name: dysprosium(3+);hydride
• InChI: InChI=1S/Dy.3H/q+3;3*-1
• InChI Key: QZJXVVNBMUGWEO-UHFFFAOYSA-N
• Canonical SMILES: [H-].[H-].[H-].[Dy+3]
• Molecular Formula: DyH3
• Molecular Weight: 165.524 g/mol
• CAS RN: 13537-09-2

Description

Dysprosium trihydride is a compound of Dysprosium (Dy), a rare-earth element in the lanthanide series with a metallic silver luster. Dysprosium is a relatively hard metal and is silvery white in its pure form. It is quite stable in air, remaining shiny at room temperature.

Synthesis Analysis

Dysprosium trihydride can be synthesized at high pressures. The structural phase transition sequence for DyH3 at high pressures is P3̅c1 → Imm2 → Fm3̅m → Pnma → P63/mmc at 11, 35, 135, and 194 GPa, respectively. The Fm3̅m phase of DyH3 is stable at pressures from 17 to 100 GPa and temperatures up to ∼2000 K.

Chemical Reactions Analysis

Dysprosium trihydride undergoes a one-step reduction in phosphonium-cation-based ionic liquid. The diffusion coefficient of Dy(III) was calculated to be 2.0 × 10−12 m2 s−1 at 25 °C.

Physical And Chemical Properties Analysis

Dysprosium is a rare-earth metal of the lanthanide series of the periodic table. It has a melting point of 1412°C, a boiling point of 2567°C, and a density of 8.55 g/cm³. Dysprosium turnings ignite easily and burn white-hot.

Scientific Research Applications

• Phase Stability and Isotope Effect : Dysprosium trihydride exhibits a phase transformation from hexagonal to cubic under high pressure, which completes the picture of phase transition for the whole ReH3 compounds family. This has implications for understanding the material's structural behavior under extreme conditions (Meng, Palasyuk, Drozd, & Tkacz, 2017).

• Perturbed Angular Correlation Studies : Investigations on dysprosium hydrides using the 181Ta nucleus as a probe have provided insights into the electric field gradients within these materials. This research is valuable for understanding the electronic properties of dysprosium hydrides (Ferreira et al., 1987).

• Luminescent Properties : Dysprosium(III) ions are highly luminescent and are used in optical fibers and as shift reagents in NMR imaging. Understanding the emitting state and electronic energy levels of dysprosium(III) is crucial for these applications (Kofod, Arppe-Tabbara, & Sørensen, 2019).

• Electroluminescence and White Light Emission : Trivalent dysprosium ions have been used in organic electroluminescence devices, contributing to white light emission. This is significant for developing new types of display and lighting technologies (Hong et al., 2000).

• Magnetocrystalline Anisotropy in Magnets : Dysprosium increases magnetocrystalline anisotropy in neodymium magnets, making it crucial for high-tech industries like electric vehicles and wind turbines. Research on efficient electrochemical deposition techniques for dysprosium is therefore important for these applications (Berger, Arkhipova, Maas, & Jacob, 2016).

• Recovery from Secondary Sources : With dysprosium being critical for green energy technologies, research on recovering it from secondary sources like expanded vermiculite has become increasingly important. This helps in sustainable resource management (Brião, Silva, & Vieira, 2021).

• Security Strategies and Supply : Studies on dysprosium security, including strategies for reducing total demand and promoting recycling, are vital for ensuring its sustainable supply, especially given its strategic importance in modern technology (Seo & Morimoto, 2014).

Mechanism of Action

The mechanism of the cathodic deposition of metallic dysprosium at the inert Mo electrode was determined. The electrode reaction was shown to proceed irreversibly in one step and be controlled by the charge-transfer rate.

Safety and Hazards

Dysprosium trihydride is a flammable solid. In contact with water, it releases flammable gases which may ignite spontaneously. It is harmful if swallowed, in contact with skin, or if inhaled. It causes skin irritation and serious eye irritation.

Future Directions

As the demand for dysprosium grows, driven by its critical role in high-strength magnets, wind turbines, and electric vehicles, understanding these aspects becomes increasingly important.